Cas no 891487-47-1 (4-(difluoromethyl)-2-methyl-1,3-thiazole-5-carboxylic acid)

4-(Difluoromethyl)-2-methyl-1,3-thiazole-5-carboxylic acid is a fluorinated heterocyclic compound featuring a thiazole core with a difluoromethyl substituent at the 4-position and a carboxylic acid group at the 5-position. This structure imparts unique reactivity and potential utility in pharmaceutical and agrochemical applications, particularly as a building block for bioactive molecules. The difluoromethyl group enhances metabolic stability and lipophilicity, while the carboxylic acid moiety allows for further functionalization via amidation or esterification. Its well-defined purity and consistent performance make it suitable for research and development in medicinal chemistry, where precise structural modifications are critical. The compound is typically supplied with analytical data to ensure quality and reproducibility.

4-(difluoromethyl)-2-methyl-1,3-thiazole-5-carboxylic acid structure

891487-47-1 structure

Product Name:4-(difluoromethyl)-2-methyl-1,3-thiazole-5-carboxylic acid

CAS No:891487-47-1

MF:C₆H₅F₂NO₂S

MW:193.17120718956

MDL:MFCD12827725

CID:890603

PubChem ID:16727056

Update Time:2025-10-28

4-(difluoromethyl)-2-methyl-1,3-thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 2-Methyl-4-(difluoromethyl)-1,3-thiazole-5-carboxylic acid
- 4-(difluoromethyl)-2-methyl-1,3-thiazole-5-carboxylic acid
- 4-(difluoromethyl)-2-methyl-1,3-thiazole-5-carbonic acid
- 4-Difluoromethyl-2-methylthiazole-5-carboxylic Acid
- MFCD12827725
- 4-(Difluoromethyl)-2-methylthiazole-5-carboxylic acid
- FT-0746554
- SCHEMBL2062185
- AKOS025401962
- DTXSID70587393
- F2147-8281
- A934276
- AC-27629
- CS-0207915
- EN300-6509564
- 891487-47-1
- MDL： MFCD12827725
- Inchi： 1S/C6H5F2NO2S/c1-2-9-3(5(7)8)4(12-2)6(10)11/h5H,1H3,(H,10,11)
- InChI Key： QGONKCJMYNMTGB-UHFFFAOYSA-N
- SMILES： S1C(C)=NC(C(F)F)=C1C(=O)O

Computed Properties

Exact Mass: 193.00100
Monoisotopic Mass: 193.00090590g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 190
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 78.4Å²

Experimental Properties

PSA: 78.43000
LogP: 2.08730

4-(difluoromethyl)-2-methyl-1,3-thiazole-5-carboxylic acid Pricemore >>

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